Cas no 2091654-40-7 (4-Isopropyl-9-oxa-1,4-diazaspiro[5.5]undecane)

• Product Name: 4-Isopropyl-9-oxa-1,4-diazaspiro[5.5]undecane
• CAS No: 2091654-40-7
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5721965
• PubChem ID: 121207679
• Update Time: 2025-06-08

4-Isopropyl-9-oxa-1,4-diazaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• F2147-4145
• 4-isopropyl-9-oxa-1,4-diazaspiro[5.5]undecane
• 2091654-40-7
• starbld0027756
• AKOS026716894
• 9-Oxa-1,4-diazaspiro[5.5]undecane, 4-(1-methylethyl)-
• 4-Isopropyl-9-oxa-1,4-diazaspiro[5.5]undecane

• Inchi： 1S/C11H22N2O/c1-10(2)13-6-5-12-11(9-13)3-7-14-8-4-11/h10,12H,3-9H2,1-2H3
• InChI Key： VNZYTNIVBFLMAP-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CN(C(C)C)CCN2

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 297.1±40.0 °C(Predicted)
• pka: 10.07±0.20(Predicted)

Additional information on 4-Isopropyl-9-oxa-1,4-diazaspiro[5.5]undecane

Introduction to 4-Isopropyl-9-oxa-1,4-diazaspiro[5.5]undecane (CAS No. 2091654-40-7)

4-Isopropyl-9-oxa-1,4-diazaspiro[5.5]undecane, identified by its Chemical Abstracts Service (CAS) number 2091654-40-7, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic diamine derivative features a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The presence of both an isopropyl substituent and an oxa bridge within the spirocycle imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery initiatives.

The molecular structure of 4-isopropyl-9-oxa-1,4-diazaspiro[5.5]undecane consists of a spirocyclic core formed by the fusion of a cyclopentane ring with a piperazine moiety, further modified by an oxygen atom at the 9-position and an isopropyl group at the 4-position. This configuration creates a rigid yet flexible framework that can interact with biological targets in diverse ways. The spirocyclic nature enhances metabolic stability while allowing for tunable pharmacophoric features, which are critical for developing novel therapeutic agents.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and high binding affinity. The oxa bridge in 4-isopropyl-9-oxa-1,4-diazaspiro[5.5]undecane contributes to its solubility and bioavailability, while the isopropyl group can serve as a hydrophobic anchor or participate in hydrogen bonding interactions. These structural features make it an attractive candidate for further exploration in the development of small-molecule drugs targeting various diseases.

One of the most compelling aspects of 4-isopropyl-9-oxa-1,4-diazaspiro[5.5]undecane is its potential as a scaffold for enzyme inhibition. Spirocyclic diamines have been shown to interact with enzymes such as kinases and phosphodiesterases through their rigid three-dimensional structures. The oxygen atom at the 9-position can form hydrogen bonds with polar residues in the active site, while the isopropyl group can occupy hydrophobic pockets. This dual interaction mechanism has been exploited in several drug discovery programs to develop high-affinity inhibitors.

Recent studies have highlighted the utility of spirocyclic diamines in addressing neurological disorders. For instance, derivatives of this class have demonstrated efficacy in models of Alzheimer's disease by inhibiting beta-secretase activity. The structural motif of 4-isopropyl-9-oxa-1,4-diazaspiro[5.5]undecane shares similarities with these bioactive compounds, suggesting that it may also possess neuroprotective properties. Further investigation into its pharmacological profile could uncover new therapeutic opportunities for neurodegenerative conditions.

The synthesis of 4-isopropyl-9-oxa-1,4-diazaspiro[5.5]undecane presents an interesting challenge due to the complexity of its spirocyclic core. However, advances in organic synthesis have made it possible to construct such molecules with high precision and yield. Modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to access enantiomerically pure forms of this compound, which are essential for evaluating its biological activity without interference from racemic impurities.

The role of computational chemistry in designing derivatives of 4-isopropyl-9-oxa-1,4-diazaspiro[5.5]undecane cannot be overstated. Molecular modeling studies have been instrumental in predicting how modifications to the core structure will affect its binding affinity and selectivity. For example, computational screening has identified novel analogs with enhanced potency against specific enzymes or receptors. These insights have guided experimental efforts toward optimizing lead compounds for clinical development.

The pharmaceutical industry has increasingly recognized the importance of scaffold hopping—exploring structurally diverse molecules—to overcome resistance mechanisms and expand therapeutic options. 4-isopropyl-9-oxa-1,4-diazaspiro[5.5]undecane exemplifies how innovative molecular architectures can lead to breakthroughs in drug discovery. Its unique combination of functional groups provides a rich platform for generating compounds with tailored biological activities.

In conclusion, 4-isopropyl-9-oxa-1,4-diazaspiro[5.5]undecane (CAS No. 2091654-40-7) represents a promising candidate for further exploration in medicinal chemistry and pharmacology due to its distinctive structural features and potential biological applications. Its spirocyclic framework offers advantages such as metabolic stability and multiple interaction modes with biological targets, making it an attractive scaffold for developing novel therapeutics across various disease areas, including neurological disorders, cancer, and inflammatory diseases.